4-Bromo-3-chloroquinoline
Overview
Description
4-Bromo-3-chloroquinoline is a chemical compound with the molecular formula C9H5BrClN . It is a solid substance and is used by researchers in early discovery .
Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES stringBrC1=C(Cl)C=NC2=CC=CC=C12
. This indicates that the molecule contains a bromine atom and a chlorine atom attached to a quinoline base. Physical and Chemical Properties Analysis
This compound is a solid substance . Its molecular weight is 242.50 . The compound does not have a flash point, indicating that it is not flammable .Scientific Research Applications
Synthetic Chemistry and Drug Design
4-Bromo-3-chloroquinoline serves as a significant intermediate in the synthesis of a variety of complex molecules, showcasing its versatility in organic synthesis. Its application spans the development of novel compounds with potential biological activities, including antimalarial, antibacterial, and anticancer properties. For instance, it has been employed in the synthesis of halogenated quinolines, which are explored for their antiplasmodial activity, demonstrating moderate effectiveness against Plasmodium falciparum strains, highlighting its potential in antimalarial drug development (Vandekerckhove et al., 2014). Furthermore, this compound derivatives have been studied for their antituberculosis and antileishmanial activities, with some compounds showing promising results, underscoring their potential in treating infectious diseases (Carmo et al., 2011).
Material Science and Chemical Engineering
In material science, this compound and its derivatives have found applications in the development of novel materials and catalysts. Their unique chemical properties facilitate the synthesis of complex molecular structures, which can be utilized in various technological applications, including light-emitting diodes, photovoltaic cells, and as ligands in catalysis. The versatility of this compound in facilitating nucleophilic substitution reactions under microwave irradiation showcases its utility in accelerating synthetic processes, offering a greener and more efficient pathway for material synthesis (Cherng, 2002).
Pharmaceutical Research and Development
In pharmaceutical research, the structural motif of this compound is a key component in the design and synthesis of new drugs. Its incorporation into novel drug candidates has been explored for enhancing pharmacological profiles, including improving drug solubility, stability, and potency. The development of chloroquine-containing compounds, for instance, illustrates the strategic use of quinoline derivatives in repurposing efforts for cancer therapy, suggesting that modifications incorporating this compound could yield compounds with enhanced anticancer properties (Njaria et al., 2015).
Safety and Hazards
4-Bromo-3-chloroquinoline is classified as Acute Tox. 3 Oral - Eye Dam. 1 according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . This means it is toxic if swallowed and causes serious eye damage . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to avoid contact with skin and eyes .
Future Directions
Quinoline and its derivatives, including 4-Bromo-3-chloroquinoline, have versatile applications in the fields of industrial and synthetic organic chemistry . They play a major role in medicinal chemistry and are a vital scaffold for leads in drug discovery . Therefore, future research may focus on exploring new synthesis methods, studying their biological and pharmaceutical activities, and developing structure-function relationships .
Mechanism of Action
Target of Action
Quinoline derivatives are known to interact with a wide range of biological targets due to their versatile structure .
Mode of Action
Quinoline derivatives are known for their broad spectrum of bioactivity, suggesting that they may interact with their targets in various ways .
Biochemical Pathways
4-Bromo-3-chloroquinoline may be involved in the Suzuki–Miyaura (SM) cross-coupling reaction, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This reaction involves the transmetalation of organoboron reagents to palladium .
Result of Action
Quinoline derivatives are known for their potential in medicinal chemistry research and other valuable areas of human endeavour .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. The SM coupling reaction, which this compound may be involved in, is known for its mild and functional group tolerant reaction conditions, and the use of relatively stable, readily prepared, and generally environmentally benign organoboron reagents .
Properties
IUPAC Name |
4-bromo-3-chloroquinoline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5BrClN/c10-9-6-3-1-2-4-8(6)12-5-7(9)11/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEIUGGBALRQUPB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(C=N2)Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5BrClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70672632 | |
Record name | 4-Bromo-3-chloroquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70672632 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.50 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1209339-16-1 | |
Record name | 4-Bromo-3-chloroquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70672632 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Bromo-3-chloroquinoline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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